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Compound of Interest

Compound Name: 6-Ethylchroman-4-one

Cat. No.: B2798518 Get Quote

An In-depth Technical Guide to 6-Ethylchroman-4-one: Structure, Synthesis, and Applications

Introduction
The chroman-4-one framework is a prominent heterocyclic scaffold that serves as a

cornerstone in medicinal chemistry and drug discovery. Its unique structural and electronic

properties make it a "privileged structure," frequently found in a wide array of biologically active

compounds. This guide focuses on a specific derivative, 6-Ethylchroman-4-one, providing a

comprehensive technical overview for researchers, medicinal chemists, and professionals in

drug development. We will delve into its precise chemical identity, explore robust synthetic

methodologies, detail its spectroscopic signature, and discuss its current and potential

applications as a therapeutic agent and synthetic intermediate.

Chemical Identity and Structure
It is crucial to distinguish the saturated "chroman-4-one" core from its unsaturated counterpart,

"chromen-4-one" (also known as chromone). The title compound, 6-Ethylchroman-4-one,

features the saturated heterocyclic ring system.

IUPAC Nomenclature and Molecular Formula
The formal IUPAC name for 6-Ethylchroman-4-one is 6-ethyl-2,3-dihydrochromen-4-one. The

parent structure, chroman-4-one, is systematically named 2,3-dihydrochromen-4-one[1]. The

addition of an ethyl group at the 6th position of the benzo-fused ring dictates its full name.
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Table 1: Chemical Properties of 6-Ethylchroman-4-one

Property Value Source

IUPAC Name
6-ethyl-2,3-dihydrochromen-4-

one
-

Molecular Formula C₁₁H₁₂O₂ [2]

Molecular Weight 176.21 g/mol [2]

CAS Number 24136-39-2 -

Chemical Structure
The structure consists of a dihydropyran-4-one ring fused to a benzene ring, with an ethyl

substituent at the C6 position.
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Caption: Chemical structure of 6-Ethylchroman-4-one.

Synthesis of 6-Ethylchroman-4-one
The synthesis of chroman-4-one derivatives is a well-established field, with several reliable

methods available. A highly efficient and common approach is the intramolecular cyclization of

a 2'-hydroxychalcone intermediate, which can be formed in a one-pot reaction from the

corresponding 2'-hydroxyacetophenone.

Synthetic Pathway Overview
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The synthesis begins with 1-(4-ethyl-2-hydroxyphenyl)ethanone, which undergoes a base-

catalyzed aldol condensation with formaldehyde (or a synthetic equivalent like

paraformaldehyde) to form a reactive intermediate. This is followed by an intramolecular

Michael addition (cyclization) to yield the final chroman-4-one ring system. This methodology is

adapted from general procedures for synthesizing substituted chroman-4-ones, which are

noted for their efficiency[3][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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